molecular formula C11H16ClN B262800 N-(4-chlorobenzyl)-2-methylpropan-2-amine CAS No. 46234-01-9

N-(4-chlorobenzyl)-2-methylpropan-2-amine

Cat. No. B262800
CAS RN: 46234-01-9
M. Wt: 197.7 g/mol
InChI Key: GICVKQRXOJHCOJ-UHFFFAOYSA-N
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Description

“N-(4-chlorobenzyl)-2-methylpropan-2-amine” is a chemical compound that contains a benzyl group substituted with a chlorine atom, and a 2-methylpropan-2-amine group . The exact properties of this compound would depend on its specific structure and stereochemistry.


Molecular Structure Analysis

The molecular structure of “this compound” would consist of a benzene ring substituted with a chlorine atom and a 2-methylpropan-2-amine group . The exact structure would depend on the specific stereochemistry of the compound .


Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on its specific structure and stereochemistry . Without specific experimental data, it’s difficult to provide a detailed analysis of the physical and chemical properties .

Scientific Research Applications

Reductive Amination Processes

N-(4-chlorobenzyl)-2-methylpropan-2-amine is synthesized through reductive amination processes. Expedient synthesis methods using reusable cobalt oxide nanoparticles and other earth-abundant metal-based catalysts have been developed for the selective synthesis of such N-methylated and N-alkylated amines, which are vital in life-science molecule activities (Senthamarai et al., 2018).

Applications in Industry

These amines play a significant role in the chemical industry, being extensively applied in the manufacture of agrochemicals, pharmaceuticals, detergents, fabric softeners, lubricants, polymers, and food additives. Different synthesis processes like hydroamination, hydroaminomethylation, and direct alcohol amination are employed to produce such amines, highlighting their broad applicability in various industrial sectors (Pera‐Titus & Shi, 2014).

Importance in Organic Synthesis and Medicinal Chemistry

In the context of organic synthesis and medicinal chemistry, these amines, including this compound, serve as key intermediates. They are utilized in the creation of advanced chemicals, pharmaceuticals, agrochemicals, biomolecules, dyes, and polymers. Their functionalization through catalytic reductive aminations using molecular hydrogen is crucial for cost-effective and sustainable production (Murugesan et al., 2020).

Role in Antibacterial and Cytotoxic Activities

The compound shows potential in antibacterial and cytotoxic activities. Novel derivatives of this compound have been synthesized and evaluated for their anti-bacterial and cytotoxic properties, indicating its significance in drug development and biological applications (Noolvi et al., 2014).

Analytical Applications

In analytical chemistry, the amines derived from compounds like this compound are used in chromatographic techniques. They are crucial in the separation and quantification of contaminants in consumer products, such as in the determination of aromatic amines in hair dyes (Lizier & Zanoni, 2012).

Mechanism of Action

The mechanism of action of “N-(4-chlorobenzyl)-2-methylpropan-2-amine” would depend on its specific biological targets . Without specific experimental data, it’s difficult to provide a detailed analysis of the mechanism of action .

Safety and Hazards

The safety and hazards associated with “N-(4-chlorobenzyl)-2-methylpropan-2-amine” would depend on its specific structure and properties . Without specific experimental data, it’s difficult to provide a detailed analysis of the safety and hazards .

Future Directions

The future directions for research on “N-(4-chlorobenzyl)-2-methylpropan-2-amine” would depend on its specific properties and potential applications . Without specific experimental data, it’s difficult to provide a detailed analysis of the future directions .

properties

IUPAC Name

N-[(4-chlorophenyl)methyl]-2-methylpropan-2-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H16ClN/c1-11(2,3)13-8-9-4-6-10(12)7-5-9/h4-7,13H,8H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GICVKQRXOJHCOJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)NCC1=CC=C(C=C1)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H16ClN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80358612
Record name STK513469
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80358612
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

197.70 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

46234-01-9
Record name STK513469
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80358612
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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